1-cinnamyl-3,4,7,9-tetramethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 3,4,7,9-tetramethyl-1-[(E)-3-phenylprop-2-enyl]-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C20H22N6O2/c1-13-14(2)26-16-17(23(3)20(28)24(4)18(16)27)21-19(26)25(22-13)12-8-11-15-9-6-5-7-10-15/h5-11,14H,12H2,1-4H3/b11-8+
• InChI Key: FUAPRLFWRHEWCH-DHZHZOJOSA-N
• Canonical SMILES: CC1C(=NN(C2=NC3=C(N12)C(=O)N(C(=O)N3C)C)CC=CC4=CC=CC=C4)C
• Isomeric SMILES: CC1C(=NN(C2=NC3=C(N12)C(=O)N(C(=O)N3C)C)C/C=C/C4=CC=CC=C4)C
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol

Description

1-cinnamyl-3,4,7,9-tetramethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C20H22N6O2 and its molecular weight is 378.436. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

One study focused on the synthesis of novel heterocycles, including [1,2,4]triazino-[3,2-f]purines, and examined their biological activities. It was found that these compounds showed activity against P388 leukemia, although none demonstrated potent vascular relaxing effects (Ueda, Adachi, Sakakibara, Asano, & Nakagami, 1987).

Anticancer, Anti-HIV-1, and Antimicrobial Activity

Another study described the synthesis of new triazino and triazolo[4,3-e]purine derivatives, investigating their in vitro anticancer, anti-HIV-1, and antimicrobial activities. The results highlighted compound 3's considerable activity against melanoma MALME-3M, non-small lung cancer HOP-92, and breast cancer T-47D. Additionally, compounds 7 and 13c displayed moderate anti-HIV-1 activity, while compound 12 showed significant antimicrobial effectiveness against P. aeruginosa, comparable to ampicillin (Ashour, Rida, El‐Hawash, ElSemary, & Badr, 2012).

Antiviral Activity

The synthesis and antiviral activity of imidazo[1,2-a]-s-triazine nucleosides were also explored, focusing on analogues of guanine, guanosine, and guanosine monophosphate. Moderate activity against rhinovirus was observed in several compounds at non-toxic dosage levels (Kim, Bartholomew, Allen, Robins, & Revankar, 1978).

Medicinal Chemistry and Drug Design

Research into 1,3,5-triazine-based analogues of purine emphasized their significance in medicinal chemistry. These compounds have been applied in the development of inhibitors for various enzymes and receptors, demonstrating their role as privileged scaffolds in the discovery of anticancer and antiviral agents (Lim & Dolzhenko, 2014).